Cas no 2277325-16-1 (1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole)

• Product Name: 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole
• CAS No: 2277325-16-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6589293
• PubChem ID: 95730648
• Update Time: 2025-06-15

1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole
• EN300-1654580
• 2277325-16-1
• 1-methyl-2-[(2R)-pyrrolidin-2-ylmethyl]-1H-imidazole

• Inchi： 1S/C9H15N3/c1-12-6-5-11-9(12)7-8-3-2-4-10-8/h5-6,8,10H,2-4,7H2,1H3/t8-/m1/s1
• InChI Key： XSIFJWVIGIKOQY-MRVPVSSYSA-N
• SMILES： N1CCC[C@@H]1CC1=NC=CN1C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole

Introduction to 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole (CAS No. 2277325-16-1)

The compound 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole (CAS No. 2277325-16-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic compound, featuring a fused imidazole and pyrrolidine core, has garnered attention due to its unique structural properties and promising biological activities. The presence of a chiral center at the (2R)-configuration of the pyrrolidine ring introduces a layer of stereochemical complexity, which is increasingly recognized as a critical factor in drug efficacy and selectivity.

Recent studies have highlighted the potential of imidazole derivatives as scaffolds for developing therapeutic agents. The imidazole ring is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. In particular, the N-heterocyclic system in 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole offers multiple sites for functionalization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic profiles. This flexibility has made it a valuable candidate for further exploration in drug discovery programs.

The (2R)-configuration of the pyrrolidine moiety is particularly noteworthy, as enantiomeric purity can significantly influence the biological activity of a compound. Chiral drugs often exhibit distinct pharmacological effects depending on their stereochemistry, making the precise control of absolute configuration essential for therapeutic success. The synthesis and characterization of 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole have been refined through advanced synthetic methodologies, ensuring high enantiomeric excess and structural integrity.

Current research in this area focuses on leveraging computational chemistry and high-throughput screening to identify novel derivatives with enhanced biological activity. The imidazole-pyrrolidine hybrid core has shown promise in modulating pathways associated with inflammation, neurodegeneration, and cancer metabolism. For instance, recent preclinical studies have demonstrated that analogs of this compound exhibit inhibitory effects on specific kinases and enzymes implicated in disease progression. These findings underscore the therapeutic potential of 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole as a lead compound for further development.

The chemical synthesis of 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole involves multi-step reactions that require precise control over reaction conditions to achieve optimal yields and purity. Key synthetic strategies include transition-metal-catalyzed cross-coupling reactions, asymmetric hydrogenation, and ring-closing metathesis. These methodologies not only facilitate the construction of the desired heterocyclic framework but also allow for the introduction of various substituents to modulate biological activity. Advances in synthetic techniques have enabled chemists to access complex molecular architectures with increasing efficiency.

In terms of biological evaluation, 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole has been tested in several in vitro and in vivo models to assess its potential therapeutic applications. Preliminary data suggest that this compound exhibits selective binding affinity for certain biological targets, making it a promising candidate for further investigation. Additionally, its favorable physicochemical properties, such as solubility and metabolic stability, make it an attractive candidate for drug development. These attributes are crucial for ensuring that the compound can progress through clinical trials and ultimately reach patients in need.

The role of computational modeling in optimizing 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole cannot be overstated. Molecular docking studies have been employed to predict binding interactions with target proteins, providing insights into how structural modifications can enhance potency and selectivity. Furthermore, quantum mechanical calculations have helped elucidate electronic properties that may influence reactivity and bioavailability. These computational approaches complement experimental work by providing rapid screening tools to guide synthetic efforts.

Future directions in the study of 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole include exploring its potential as an intermediate in larger drug candidates or as a standalone therapeutic agent. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-methyl-2-(2R)-pyrrolidin-2-ylmethyl-1H-imidazole (CAS No. 2277325-16-1) exemplifies the intersection of innovative chemistry and biology in pharmaceutical research. Its unique structural features, coupled with promising preclinical data, position it as a compelling candidate for further development. As research progresses, this compound is likely to contribute significantly to advancements in therapeutic intervention across multiple disease areas.